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Compound of Interest

Compound Name: AZD1134

Cat. No.: B10837641

For Researchers, Scientists, and Drug Development Professionals

This guide provides an independent validation and comparative analysis of the preclinical data
for AZD1134, a selective serotonin 5-HT1B receptor antagonist. The product's performance is
objectively compared with an alternative 5-HT1B receptor antagonist, AZD-3783, with
supporting experimental data.

Introduction to AZD1134

AZD1134 is an investigational drug that was under development for the treatment of major
depressive disorder and anxiety.[1] It acts as a selective antagonist for the serotonin 5-HT1B
receptor.[1] The blockade of this receptor, which often functions as an autoreceptor on
presynaptic neurons, is thought to increase the release of serotonin in the brain, a key
mechanism in the action of many antidepressant and anxiolytic medications.[1][2] Preclinical
studies were conducted to evaluate its potency and in vivo efficacy before its development was
discontinued.[1]

Quantitative Data Comparison

The following tables summarize the available quantitative preclinical data for AZD1134 and a
comparator, AZD-3783.

Table 1: In Vitro Receptor Binding and Potency
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Compound Target Species Assay Type Value Unit
5-HT1B

AZD1134 Human IC50 2.9 nM
Receptor

5-HT1B _ _
Guinea Pig IC50 0.108 nM

Receptor
5-HT1B

AZD-3783 Human Ki 125 nM
Receptor

5-HT1B _ _ _
Guinea Pig Ki 111 nM

Receptor

Table 2: In Vivo Pharmacodynamic and Efficacy Data

Compound Animal Model Endpoint Result
Hippocampal
AZD1134 Guinea Pig Serotonin Levels 179% of baseline
(Microdialysis)
Hippocampal

Guinea Pig (with

Citalopram)

Serotonin Levels

(Microdialysis)

950% of baseline

AZD-3783

Guinea Pig

5-HT1B Agonist-

Induced Hypothermia

Blockade with
unbound plasma
EC50 of 18 nM

Guinea Pig Pups

Separation-Induced

Vocalization

Anxiolytic-like effects

observed

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the underlying mechanisms and experimental

procedures, the following diagrams have been generated.
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Preclinical Drug Discovery Workflow for a 5-HT1B Antagonist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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